13-Hydroxy-9-oxoprost-14-yn-1-oic acid

• CAS No.: 57755-78-9
• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• IUPAC Name: 7-[(1R,2S)-2-(1-hydroxyoct-2-ynyl)-5-oxocyclopentyl]heptanoic acid
• InChI: InChI=1S/C20H32O4/c1-2-3-4-5-9-12-18(21)17-14-15-19(22)16(17)11-8-6-7-10-13-20(23)24/h16-18,21H,2-8,10-11,13-15H2,1H3,(H,23,24)/t16-,17+,18?/m1/s1
• InChI Key: YPSYXYVPLKXAIE-DVKDBIPTSA-N
• SMILES: CCCCCC#CC(C1CCC(=O)C1CCCCCCC(=O)O)O
• Isomeric SMILES: CCCCCC#CC([C@H]1CCC(=O)[C@@H]1CCCCCCC(=O)O)O
• Synonyms: 9-oxo-13-hydroxyprost-14-ynoic acid

Description

13-Hydroxy-9-oxoprost-14-yn-1-oic acid is a synthetic prostaglandin analog characterized by a unique triple bond (yn) at position 14 and a hydroxyl group at position 12. Its molecular formula is C₂₀H₂₈O₄, with a molecular weight of approximately 332.44 g/mol. The compound’s structure integrates a prostaglandin backbone modified with a 9-ketone group and a terminal alkyne, distinguishing it from natural prostaglandins like PGE₂ or PGF₂α.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 13-hydroxy-9-oxoprost-14-yn-1-oic acid and related prostaglandin analogs or hydroxy fatty acids:

Compound Name	Molecular Formula	Key Functional Groups	Structural Features	Reported Biological Role
13-Hydroxy-9-oxoprost-14-yn-1-oic acid	C₂₀H₂₈O₄	13-OH, 9-oxo, 14-yn	Triple bond at C14; prostaglandin backbone	Hypothesized anti-inflammatory activity
Doxaprost	Not provided	15-OH, 15-methyl, 9-oxo, 13-en	Methyl group at C15; double bond at C13	Bronchodilator; synthetic prostaglandin analog
(5Z,11α,13E,15S)-11,15-Dihydroxy-9-oxoprosta-5,13-dien-1-oic acid	C₂₀H₃₂O₅	11,15-diOH, 9-oxo, 5Z,13E	Diene system (C5-C6 and C13-C14); multiple hydroxyls	Prostaglandin F-type activity; uterotonic effects
13(S)-HODE	C₁₈H₃₂O₃	13-OH, conjugated diene	Linoleic acid derivative; hydroxy group at C13	Anti-proliferative effects in cancer cells
9(S)-HPOT	C₁₈H₃₀O₄	9-hydroperoxy, 10E,12Z,15Z	Polyunsaturated fatty acid hydroperoxide	Precursor to jasmonate signaling in plants

Key Findings:

Functional Group Influence :

• The 14-yn triple bond in 13-hydroxy-9-oxoprost-14-yn-1-oic acid likely reduces metabolic degradation compared to natural prostaglandins with double bonds (e.g., 13E in Doxaprost), enhancing stability .
• The absence of a 15-hydroxyl group (present in Doxaprost and 11,15-dihydroxy-9-oxoprosta-5,13-dien-1-oic acid) may limit its interaction with FP prostaglandin receptors, which typically require hydroxyl groups for activation .

The 9-ketone group aligns with PGE₂-like structures but lacks the C11 hydroxyl group critical for binding to EP3 receptors .

Synthetic vs. Natural Analogs :

• Compared to 9(S)-HPOT , a plant-derived hydroperoxide, the synthetic modifications in 13-hydroxy-9-oxoprost-14-yn-1-oic acid prioritize receptor specificity over broad oxidative signaling roles .